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Compound of Interest

Compound Name: 2'-Bromopropiophenone

Cat. No.: B130235 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of 2'-Bromopropiophenone, a key

intermediate in organic synthesis. This document details its chemical identity, physicochemical

properties, synthesis protocols, and applications, with a focus on its relevance to the

pharmaceutical and chemical industries.

Chemical Identity and Molecular Structure
2'-Bromopropiophenone, also known as α-Bromopropiophenone, is an organic compound

classified as an aromatic ketone.[1][2] Its chemical structure consists of a propiophenone group

where a bromine atom is substituted at the alpha position of the ethyl group.

Molecular Formula: C₉H₉BrO[3][4][5][6]

CAS Number: 2114-00-3[1][3][4][5][6]

IUPAC Name: 2-bromo-1-phenylpropan-1-one[1][4]

Synonyms: α-Bromopropiophenone, 2-Bromo-1-phenyl-1-propanone, alpha-Methylphenacyl

bromide.[1][2][6]
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A summary of the key physicochemical and spectroscopic properties of 2'-
Bromopropiophenone is presented below. This data is essential for its handling,

characterization, and use in experimental settings.

Property Value Reference

Molecular Weight 213.07 g/mol [1][2][5][6]

Appearance Colorless to pale yellow liquid [3][4][6]

Density 1.41 g/cm³ [3]

Boiling Point 247.5 °C at 760 mmHg [3][7]

Flash Point 62.9 °C [3]

Refractive Index 1.556 [3]

Water Solubility Insoluble [3]

Assay (GC) ≥95.0% [4]

Spectroscopic data is crucial for the identification and purity assessment of 2'-
Bromopropiophenone. While full spectra are available in specialized databases, general

information is provided below.[8][9][10][11]

Spectroscopic Data Conformance

FTIR Conforms to structure

GC-MS Data available

NMR Data available

Experimental Protocols: Synthesis of 2'-
Bromopropiophenone
The synthesis of 2'-Bromopropiophenone is most commonly achieved through the

bromination of propiophenone. Two detailed experimental protocols are provided below.
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Synthesis via Bromination in Dichloromethane
This method involves the direct bromination of propiophenone in a dichloromethane solvent.

Methodology:

A solution of 72 g (0.5 mol) of propiophenone in 500 ml of dichloromethane is prepared.

To this solution, a solution of 82 g (0.51 mol) of bromine in 100 ml of dichloromethane is

added dropwise at 20°C.[12]

After the addition is complete, the reaction mixture is stirred for 30 minutes.[12]

The solvent is then evaporated to yield 2'-Bromopropiophenone quantitatively. The product

can be used directly for further reactions.[12]

Synthesis with Aluminum Chloride Catalyst in
Chloroform
This protocol utilizes a catalyst for the bromination reaction.

Methodology:

To a solution of 13.4 g (0.1 mol) of propiophenone in 100 ml of anhydrous chloroform, a

pinch of ground aluminum chloride is added.[13]

A solution of 5 ml (0.1 mol) of bromine in 20 ml of chloroform is then added dropwise with

stirring. The reaction mixture should decolorize instantaneously.[13]

The mixture is cooled in an ice bath and stirred overnight to facilitate the removal of the

hydrobromic acid formed.[13]

The catalyst is removed by filtration, and the solvent is evaporated from the filtrate to yield an

oily product.[13]
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2'-Bromopropiophenone is a versatile intermediate in organic synthesis, primarily used in the

pharmaceutical, agrochemical, and dye industries.[3][14]

Its main application lies in its role as a precursor for the synthesis of various pharmaceutical

compounds.[14] It is a key building block for producing analgesics, sedatives, and

anticonvulsant drugs.[14] Notably, it is used in the synthesis of 2-phenylmorpholinols and N-

phenacylammonium salts.

Furthermore, 2'-Bromopropiophenone and its derivatives are utilized in the synthesis of other

compounds, such as 4-methyl methcathinone HCl (mephedrone), which is of interest in the

development of analytical standards for forensic and research purposes.[15]

Visualizing the Synthesis Workflow
The following diagrams illustrate the synthesis of 2'-Bromopropiophenone and its subsequent

use in the synthesis of 4-Methylmethcathinone (4-MMC), showcasing its role as a key

intermediate.
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Caption: Synthesis of 2'-Bromopropiophenone from Propiophenone.
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Caption: Role as an intermediate in 4-MMC synthesis.

Safety and Handling
2'-Bromopropiophenone is considered harmful and an irritant.[3] It is harmful if swallowed

and can cause irritation to the eyes, respiratory system, and skin.[3] Appropriate personal

protective equipment (PPE), including gloves and eye/face protection, should be worn when

handling this chemical.[3] In case of contact with eyes, rinse immediately with plenty of water

and seek medical advice.[3] It is classified as a dangerous good for transport.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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